Cas no 1270071-30-1 ((3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL)

• Product Name: (3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL
• CAS No: 1270071-30-1
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 5589715
• PubChem ID: 130699115
• Update Time: 2025-06-07

(3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2-bromo-6-fluoro-, (γS)-
• EN300-1163963
• 1270071-30-1

• Inchi： 1S/C9H11BrFNO/c10-6-2-1-3-7(11)9(6)8(12)4-5-13/h1-3,8,13H,4-5,12H2/t8-/m0/s1
• InChI Key： ZCFBOPMONRUFNJ-QMMMGPOBSA-N
• SMILES： C(O)C[C@H](N)C1=C(F)C=CC=C1Br

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.540±0.06 g/cm3(Predicted)
• Boiling Point: 352.1±37.0 °C(Predicted)
• pka: 14.80±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL

Comprehensive Overview of (3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL (CAS No. 1270071-30-1)

(3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL, with the CAS number 1270071-30-1, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted fluoroaryl group and an amino alcohol functionality, which contribute to its potential therapeutic applications.

The chemical structure of (3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL can be represented as follows: the central carbon atom is bonded to an amino group, a hydroxyl group, and a 2-bromo-6-fluorophenyl substituent. The presence of the chiral center at the central carbon atom (denoted as 3S) imparts optical activity to the molecule, which is crucial for its biological activity and selectivity.

Recent studies have highlighted the potential of (3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL in various therapeutic areas. One notable application is in the development of novel treatments for neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease. The ability to selectively target these systems makes (3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL a promising candidate for further investigation.

In addition to its potential in neurological disorders, (3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This property suggests that it could be useful in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Its low toxicity profile further supports its potential as a therapeutic agent.

Synthetic methods for the preparation of (3S)-3-AMINO-3-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-OL have been optimized to ensure high yields and stereoselectivity. One common approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. This method ensures that the desired enantiomer is produced with high purity, which is essential for pharmaceutical applications.

The safety and efficacy of (3S)-3-AMINO-3-(2-BROMO-6-FLOORPHENYL)PROPANOL have been evaluated in preclinical models, with promising results. Animal studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant side effects. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, (3S)-3-Amino-N-Methyl-N-(4-Methylbenzyl)-4-Oxoquinazoline (CAS No. 1270071–54–5), while not directly related to our main compound, serves as an example of how chiral compounds with similar structural features can be developed for various therapeutic applications. The ongoing research into (3S)-3-Amino-N-Methyl-N-(4-Methylbenzyl)-4-Oxoquinazoline highlights the importance of exploring diverse chemical structures to identify new leads for drug development.

In summary, (3S)-3-Amino-N-Methyl-N-(4-Methylbenzyl)-4-Oxoquinazoline (CAS No. 1270071–54–5) represents a promising candidate for further investigation due to its unique structural features and potential therapeutic applications. The combination of its pharmacological properties and favorable ADME characteristics makes it an attractive target for drug development in multiple therapeutic areas.